Cas no 381691-22-1 (Olean-12-en-29-oic acid, 28-hydroxy-3-oxo-, (20b)-)

• Product Name: Olean-12-en-29-oic acid, 28-hydroxy-3-oxo-, (20b)-
• CAS No: 381691-22-1
• MF: C₃₀H₄₆O₄
• MW: 470.683849811554
• CID: 836950
• PubChem ID: 133561696
• Update Time: 2025-04-19

Olean-12-en-29-oic acid, 28-hydroxy-3-oxo-, (20b)- Chemical and Physical Properties

Names and Identifiers

• Olean-12-en-29-oic acid, 28-hydroxy-3-oxo-, (20b)-
• 28-Hydroxy-3-oxoolean-12-en-29-o
• 28-Hydroxy-3-oxoolean-12-en-29-oic acid
• FS-9309
• 381691-22-1
• B0005-458303
• 4a-(hydroxymethyl)-2,6a,6b,9,9,12a-hexamethyl-10-oxo-3,4,5,6,6a,7,8,8a,11,12,13,14b-dodecahydro-1H-picene-2-carboxylic acid
• [ "" ]

• Inchi： 1S/C30H46O4/c1-25(2)21-9-12-29(6)22(27(21,4)11-10-23(25)32)8-7-19-20-17-26(3,24(33)34)13-15-30(20,18-31)16-14-28(19,29)5/h7,20-22,31H,8-18H2,1-6H3,(H,33,34)
• InChI Key： HVLPFRAXQYBRJO-UHFFFAOYSA-N
• SMILES： OCC12CCC(C(=O)O)(C)CC1C1=CCC3C4(C)CCC(C(C)(C)C4CCC3(C)C1(C)CC2)=O

Computed Properties

• Exact Mass: 470.33960994g/mol
• Monoisotopic Mass: 470.33960994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 2
• Complexity: 950
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.1±0.1 g/cm3
• Boiling Point: 582.3±50.0 °C at 760 mmHg
• Flash Point: 320.0±26.6 °C
• Vapor Pressure: 0.0±3.7 mmHg at 25°C

Olean-12-en-29-oic acid, 28-hydroxy-3-oxo-, (20b)- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids